Cas no 1797318-00-3 (3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea)

• Product Name: 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea
• CAS No: 1797318-00-3
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 6271748
• PubChem ID: 71809605
• Update Time: 2025-07-19

3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea
• 1-(tert-butyl)-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea
• F6442-5082
• 3-TERT-BUTYL-1-[4-(3-METHOXYPYRROLIDIN-1-YL)PHENYL]UREA
• 1797318-00-3
• 1-tert-butyl-3-[4-(3-methoxypyrrolidin-1-yl)phenyl]urea
• AKOS024565150

• Inchi： 1S/C16H25N3O2/c1-16(2,3)18-15(20)17-12-5-7-13(8-6-12)19-10-9-14(11-19)21-4/h5-8,14H,9-11H2,1-4H3,(H2,17,18,20)
• InChI Key： XUOINRMHEAHMDE-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(NC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.6Ų

Additional information on 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea

Professional Introduction to 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea (CAS No. 1797318-00-3)

3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea, identified by its CAS number 1797318-00-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of urea derivatives, which have been widely studied due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a 3-methoxypyrrolidin-1-yl moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea involve sophisticated organic chemistry techniques, including condensation reactions and functional group transformations. The introduction of the tert-butyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. On the other hand, the 3-methoxypyrrolidin-1-yl substituent introduces a polar region that can interact with biological targets, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of novel urea-based compounds for their potential applications in treating various diseases. Urea derivatives have shown promise in inhibiting enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The specific arrangement of functional groups in 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea suggests that it may exhibit inhibitory activity against certain biological targets, making it a candidate for further pharmacological investigation.

The compound's structure also makes it amenable to modifications that can fine-tune its pharmacological properties. For instance, the methoxy group in the 3-methoxypyrrolidin-1-yl moiety can be replaced with other substituents to alter its solubility, metabolic stability, and binding affinity. Such modifications are crucial in optimizing drug candidates for clinical use. The use of computational methods, such as molecular docking and pharmacophore modeling, has been instrumental in predicting the binding interactions of this compound with potential targets.

Recent studies have highlighted the importance of urea derivatives in developing treatments for neurological disorders. The structural motif present in 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea shares similarities with known bioactive molecules that interact with neurotransmitter receptors. This similarity suggests that the compound may have neuropharmacological effects, which could be explored further in preclinical studies. Additionally, the lipophilic nature of the molecule may enhance its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

The synthesis of 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yl)phenylurea involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves alkylation reactions, while the incorporation of the 3-methoxypyrrolidin-1-yi moiety may involve nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The characterization of this compound relies on various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of 3-tert-butyl-1-4-(3-methoxypyrrolidin-1-yi)phenylurea. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and their connectivity within the molecule. Mass spectrometry offers insights into the molecular weight and fragmentation patterns, while X-ray crystallography provides high-resolution structural data.

The biological evaluation of 3-tert-butyl-y(4-(methoxypyrrolidin-l -yI)-phenyIurea has been conducted using various in vitro assays. These assays aim to assess its potency against specific biological targets and evaluate its selectivity over off-target interactions. Preliminary results suggest that this compound exhibits promising activity against certain enzymes involved in disease pathways. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals often involves iterative optimization processes where structural modifications are made based on initial findings. In the case of 3-yert-butul-l -y(4-(

The growing body of evidence supporting the use of urea derivatives in drug discovery underscores their versatility and potential. Compounds like 3-yert-butul-l -y(4-(